Cas no 874841-91-5 (4-(2-Amino-ethyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester)
![4-(2-Amino-ethyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester structure](https://ossimg.kuujia.com/scimg/875000/874841-91-5x500.png)
874841-91-5 structure
Product Name:4-(2-Amino-ethyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester
CAS No:874841-91-5
MF:C12H25N3O2
MW:243.345803022385
CID:2162453
Update Time:2023-08-05
4-(2-Amino-ethyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Amino-ethyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester
- tert-butyl 4-(2-aminoethyl)-1,4-diazepane-1-carboxylate
- AM101442
- 4-(2-aminoethyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester
-
- Inchi： 1S/C12H25N3O2/c1-12(2,3)17-11(16)15-7-4-6-14(8-5-13)9-10-15/h4-10,13H2,1-3H3
- InChI Key： KCRLSEQCDXGSGE-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCCN(CCN)CC1)=O
Computed Properties
- Exact Mass: 243.195
- Monoisotopic Mass: 243.195
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.8
4-(2-Amino-ethyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM286697-1g |
tert-Butyl 4-(2-aminoethyl)-1,4-diazepane-1-carboxylate |
874841-91-5 | 97% | 1g |
$827 | 2021-06-09 | |
| Fluorochem | 085459-5g |
4-(2-Amino-ethyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester |
874841-91-5 | 5g |
￡1920.00 | 2022-03-01 | ||
| Chemenu | CM286697-1g |
tert-Butyl 4-(2-aminoethyl)-1,4-diazepane-1-carboxylate |
874841-91-5 | 97% | 1g |
$876 | 2022-06-09 | |
| Fluorochem | 085459-1g |
4-(2-Amino-ethyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester |
874841-91-5 | 1g |
￡480.00 | 2022-03-01 | ||
| Enamine | EN300-4228030-0.05g |
tert-butyl 4-(2-aminoethyl)-1,4-diazepane-1-carboxylate |
874841-91-5 | 95.0% | 0.05g |
$162.0 | 2025-03-15 | |
| Enamine | EN300-4228030-0.1g |
tert-butyl 4-(2-aminoethyl)-1,4-diazepane-1-carboxylate |
874841-91-5 | 95.0% | 0.1g |
$241.0 | 2025-03-15 | |
| Enamine | EN300-4228030-0.25g |
tert-butyl 4-(2-aminoethyl)-1,4-diazepane-1-carboxylate |
874841-91-5 | 95.0% | 0.25g |
$347.0 | 2025-03-15 | |
| Enamine | EN300-4228030-0.5g |
tert-butyl 4-(2-aminoethyl)-1,4-diazepane-1-carboxylate |
874841-91-5 | 95.0% | 0.5g |
$546.0 | 2025-03-15 | |
| Enamine | EN300-4228030-1.0g |
tert-butyl 4-(2-aminoethyl)-1,4-diazepane-1-carboxylate |
874841-91-5 | 95.0% | 1.0g |
$699.0 | 2025-03-15 | |
| Enamine | EN300-4228030-2.5g |
tert-butyl 4-(2-aminoethyl)-1,4-diazepane-1-carboxylate |
874841-91-5 | 95.0% | 2.5g |
$1370.0 | 2025-03-15 |
4-(2-Amino-ethyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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